Cas no 2228945-32-0 (4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol
• CAS No: 2228945-32-0
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• CID: 5910018
• PubChem ID: 165621803
• Update Time: 2025-06-26

4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol
• 2228945-32-0
• EN300-1877135

• Inchi： 1S/C17H27NO/c1-13(2)16(14-6-4-3-5-7-14)17(12-18)10-8-15(19)9-11-17/h3-7,13,15-16,19H,8-12,18H2,1-2H3
• InChI Key： PRLBIMUOUNNXQN-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 261.209264485g/mol
• Monoisotopic Mass: 261.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol

Introduction to 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol (CAS No. 2228945-32-0)

4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol, with the CAS number 2228945-32-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an aminomethyl group, and a substituted phenylpropyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol is particularly intriguing due to its multifunctional nature. The cyclohexane ring provides a rigid framework that can influence the compound's conformational flexibility, while the aminomethyl group offers opportunities for further functionalization and conjugation with other molecules. The 2-methyl-1-phenylpropyl substituent adds complexity and can modulate the compound's interactions with biological targets.

Recent studies have explored the pharmacological properties of 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool in the development of new drugs for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, suggesting its potential as an anti-inflammatory agent.

The synthesis of 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the coupling of an aminoalkyl derivative with a substituted cyclohexanol followed by further functionalization steps. These synthetic methods have been refined to ensure high efficiency and reproducibility, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

The safety profile of 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further studies are needed to fully understand its long-term safety and any potential side effects.

In conclusion, 4-(aminomethyl)-4-(2-methyl-1-phenylpropyl)cyclohexan-1-ol (CAS No. 2228945-32-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound may pave the way for innovative treatments for various diseases and conditions.